Cas no 1093981-70-4 (2-Azido-N-cyclohexyl-N-methylacetamide)
2-Azido-N-cyclohexyl-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2-azido-N-cyclohexyl-N-methylacetamide
- 2-Azido-N-cyclohexyl-N-methylacetamide
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- Inchi: 1S/C9H16N4O/c1-13(9(14)7-11-12-10)8-5-3-2-4-6-8/h8H,2-7H2,1H3
- InChI Key: HWYWBTHKAGNAHW-UHFFFAOYSA-N
- SMILES: O=C(CN=[N+]=[N-])N(C)C1CCCCC1
Computed Properties
- Exact Mass: 196.13241115 g/mol
- Monoisotopic Mass: 196.13241115 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.7
- Molecular Weight: 196.25
2-Azido-N-cyclohexyl-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A193806-100mg |
2-azido-n-cyclohexyl-n-methylacetamide |
1093981-70-4 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A193806-500mg |
2-azido-n-cyclohexyl-n-methylacetamide |
1093981-70-4 | 500mg |
$ 435.00 | 2022-06-08 | ||
| TRC | A193806-1g |
2-azido-n-cyclohexyl-n-methylacetamide |
1093981-70-4 | 1g |
$ 660.00 | 2022-06-08 | ||
| Life Chemicals | F2157-0566-0.25g |
2-azido-N-cyclohexyl-N-methylacetamide |
1093981-70-4 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2157-0566-0.5g |
2-azido-N-cyclohexyl-N-methylacetamide |
1093981-70-4 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2157-0566-1g |
2-azido-N-cyclohexyl-N-methylacetamide |
1093981-70-4 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2157-0566-2.5g |
2-azido-N-cyclohexyl-N-methylacetamide |
1093981-70-4 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2157-0566-5g |
2-azido-N-cyclohexyl-N-methylacetamide |
1093981-70-4 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2157-0566-10g |
2-azido-N-cyclohexyl-N-methylacetamide |
1093981-70-4 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
2-Azido-N-cyclohexyl-N-methylacetamide Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-Azido-N-cyclohexyl-N-methylacetamide
Recent Advances in the Application of 2-Azido-N-cyclohexyl-N-methylacetamide (CAS: 1093981-70-4) in Chemical Biology and Drug Discovery
The compound 2-Azido-N-cyclohexyl-N-methylacetamide (CAS: 1093981-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This azide-containing molecule serves as a valuable building block in click chemistry, enabling efficient bioconjugation and the development of novel therapeutic agents. Recent studies have explored its potential in drug discovery, particularly in the synthesis of targeted small molecules and proteolysis-targeting chimeras (PROTACs).
One of the key advantages of 2-Azido-N-cyclohexyl-N-methylacetamide is its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in bioorthogonal chemistry. Researchers have leveraged this property to design and synthesize complex molecular architectures with high precision. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of a new class of kinase inhibitors, showcasing its potential in addressing drug resistance in cancer therapy.
In addition to its role in small-molecule drug discovery, 2-Azido-N-cyclohexyl-N-methylacetamide has been employed in the labeling and tracking of biomolecules. A recent study in ACS Chemical Biology highlighted its application in the site-specific modification of proteins, enabling researchers to study protein-protein interactions and cellular pathways with unprecedented accuracy. The azide moiety of the compound allows for selective conjugation with alkyne-functionalized probes, facilitating advanced imaging and diagnostic techniques.
Furthermore, the compound's stability and solubility in various solvents make it an attractive candidate for high-throughput screening and combinatorial chemistry. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of a library of compounds targeting G protein-coupled receptors (GPCRs), underscoring its utility in hit-to-lead optimization. The study reported several promising leads with enhanced binding affinity and selectivity, paving the way for further preclinical development.
Despite these advancements, challenges remain in the scalable synthesis and purification of 2-Azido-N-cyclohexyl-N-methylacetamide. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A preprint article on ChemRxiv (2024) proposed a novel catalytic system that significantly enhances the efficiency of its synthesis, addressing some of these limitations. These improvements are expected to facilitate broader adoption of the compound in both academic and industrial settings.
Looking ahead, the potential applications of 2-Azido-N-cyclohexyl-N-methylacetamide in targeted drug delivery and precision medicine are particularly exciting. Preliminary data from ongoing studies suggest its utility in the development of antibody-drug conjugates (ADCs) and other bioconjugates, which could revolutionize the treatment of complex diseases. As research continues to uncover new uses for this versatile compound, it is poised to play an increasingly important role in the future of chemical biology and drug discovery.
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